5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[(E)-2-(2-fluorophenyl)ethenyl]-3-(4-pyrrol-1-ylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H14FN3O/c21-18-6-2-1-5-15(18)9-12-19-22-20(23-25-19)16-7-10-17(11-8-16)24-13-3-4-14-24/h1-14H/b12-9+
• InChI Key: JIIUIAOHVFDUSY-FMIVXFBMSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=NC(=NO2)C3=CC=C(C=C3)N4C=CC=C4)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C2=NC(=NO2)C3=CC=C(C=C3)N4C=CC=C4)F
• Molecular Formula: C20H14FN3O
• Molecular Weight: 331.3 g/mol

Description

5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole, also known as FPVO, is a potent compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole is not fully understood. However, studies have suggested that 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole inhibits the activity of various enzymes and proteins involved in cancer cell growth and neurodegeneration. 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has also been shown to modulate the activity of ion channels and receptors in the brain, leading to its potential use as a neuroprotective agent.
Biochemical and Physiological Effects:
5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been shown to have various biochemical and physiological effects. In cancer cells, 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole inhibits cell growth and induces apoptosis, leading to cell death. In the brain, 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been shown to protect neurons from oxidative stress and inflammation, leading to its potential use as a neuroprotective agent. However, the exact biochemical and physiological effects of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole in lab experiments is its potency and selectivity. 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been shown to have a high affinity for its target proteins and enzymes, leading to its potential use as a therapeutic agent. However, one of the limitations of using 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole in lab experiments is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole. One of the potential applications of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole is in the development of novel cancer therapies. Further studies are needed to understand the exact mechanism of action of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole and to identify its target proteins and enzymes. In addition, studies are needed to determine the efficacy and safety of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole in vivo. Another future direction for the research of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole is in the development of novel materials with unique properties. 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole can be used as a building block for the synthesis of various materials with potential applications in electronics, optics, and energy storage.
Conclusion:
In conclusion, 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole is a potent compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields. The synthesis of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole is relatively simple and can be carried out in a standard laboratory setting. 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been extensively studied for its potential applications in cancer research, neuroscience, and material science. Further studies are needed to understand the exact mechanism of action of 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole and to identify its target proteins and enzymes.

Scientific Research Applications

5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and material science. In cancer research, 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. In neuroscience, 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been studied for its potential use as a neuroprotective agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In material science, 5-[2-(2-fluorophenyl)vinyl]-3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole has been used as a building block for the synthesis of novel materials with unique properties.